Cas no 919295-25-3 (Methanone, 1,1',1''-(1,3,5-benzenetriyl)tris[1-(4-hydroxyphenyl)-, hydrate(1:3))

• Product Name: Methanone, 1,1',1''-(1,3,5-benzenetriyl)tris[1-(4-hydroxyphenyl)-, hydrate(1:3)
• CAS No: 919295-25-3
• MF: C₂₇H₂₄O₉
• MW: 492.474068641663
• CID: 764466
• PubChem ID: 71425290
• Update Time: 2025-04-19

Methanone, 1,1',1''-(1,3,5-benzenetriyl)tris[1-(4-hydroxyphenyl)-, hydrate(1:3) Chemical and Physical Properties

Names and Identifiers

• [3,5-bis(4-hydroxybenzoyl)phenyl]-(4-hydroxyphenyl)methanone,trihydrate
• (Benzene-1,3,5-triyl)tris[(4-hydroxyphenyl)methanone]--water (1/3)
• 919295-25-3
• DTXSID50844077
• Methanone, 1,1',1''-(1,3,5-benzenetriyl)tris[1-(4-hydroxyphenyl)-, hydrate(1:3)

• Inchi： 1S/C27H18O6.3H2O/c28-22-7-1-16(2-8-22)25(31)19-13-20(26(32)17-3-9-23(29)10-4-17)15-21(14-19)27(33)18-5-11-24(30)12-6-18;;;/h1-15,28-30H;3*1H2
• InChI Key： UVBAIYCCZVSDPG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)O)C1C=C(C(C2C=CC(=CC=2)O)=O)C=C(C(C2C=CC(=CC=2)O)=O)C=1.O.O.O

Computed Properties

• Exact Mass: 492.14203234g/mol
• Monoisotopic Mass: 492.14203234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų